Cas no 184583-15-1 (Benzoxazole,2,3-dihydro-3-methyl-2-methylene-)
184583-15-1 structure
Product Name:Benzoxazole,2,3-dihydro-3-methyl-2-methylene-
CAS No:184583-15-1
MF:C9H9NO
MW:147.173862218857
CID:114338
PubChem ID:18356751
Update Time:2025-04-18
Benzoxazole,2,3-dihydro-3-methyl-2-methylene- Chemical and Physical Properties
Names and Identifiers
-
- Benzoxazole,2,3-dihydro-3-methyl-2-methylene-
- Benzoxazole, 2,3-dihydro-3-methyl-2-methylene- (9CI)
- 3-METHYL-2-METHYLIDENE-1,3-BENZOXAZOLE
- 184583-15-1
- SCHEMBL12532095
-
- Inchi： 1S/C9H9NO/c1-7-10(2)8-5-3-4-6-9(8)11-7/h3-6H,1H2,2H3
- InChI Key： FKIFNKFRCWNPOT-UHFFFAOYSA-N
- SMILES： O1C(=C)N(C)C2C=CC=CC1=2
Computed Properties
- Exact Mass: 147.06847
- Monoisotopic Mass: 147.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- PSA: 12.47
Benzoxazole,2,3-dihydro-3-methyl-2-methylene- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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